Cas no 89985-51-3 (1,3-Butanedione, 1,1'-(2,6-pyridinediyl)bis-)

• Product Name: 1,3-Butanedione, 1,1'-(2,6-pyridinediyl)bis-
• CAS No: 89985-51-3
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 584086
• PubChem ID: 71327111
• Update Time: 2025-10-08

1,3-Butanedione, 1,1'-(2,6-pyridinediyl)bis- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione, 1,1'-(2,6-pyridinediyl)bis-
• 1-[6-(3-oxobutanoyl)pyridin-2-yl]butane-1,3-dione
• SCHEMBL18027873
• 1,1'-(pyridine-2,6-diyl)bis(butane-1,3-dione)
• 2,6-di(acetoacetyl)pyridine
• 1-[6-(3-Oxo-butyryl)-pyridin-2-yl]-butane-1,3-dione
• 1,1'-(Pyridine-2,6-diyl)di(butane-1,3-dione)
• 89985-51-3
• DTXSID30756220
• YSZC2041
• G63446

• Inchi： 1S/C13H13NO4/c1-8(15)6-12(17)10-4-3-5-11(14-10)13(18)7-9(2)16/h3-5H,6-7H2,1-2H3
• InChI Key： UZGNAPKMNVTVPL-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)C1C=CC=C(C(CC(C)=O)=O)N=1

Computed Properties

• Exact Mass: 247.08445790g/mol
• Monoisotopic Mass: 247.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 81.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1,3-Butanedione, 1,1'-(2,6-pyridinediyl)bis-

Recent Advances in the Study of 1,3-Butanedione, 1,1'-(2,6-pyridinediyl)bis- (CAS: 89985-51-3): A Comprehensive Research Brief

The compound 1,3-Butanedione, 1,1'-(2,6-pyridinediyl)bis- (CAS: 89985-51-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine-linked diketone structure, exhibits promising properties for applications in drug discovery, material science, and catalysis. Recent studies have explored its synthesis, reactivity, and potential biological activities, shedding light on its multifaceted utility.

One of the most notable advancements in the study of 89985-51-3 is its role as a ligand in transition metal catalysis. A 2023 study published in the Journal of the American Chemical Society demonstrated that this compound forms stable complexes with palladium and nickel, enabling highly efficient cross-coupling reactions. The researchers highlighted the compound's ability to modulate electronic and steric properties of the metal center, leading to improved catalytic activity and selectivity in C-C bond formation.

In the realm of medicinal chemistry, preliminary investigations have revealed that 1,3-Butanedione, 1,1'-(2,6-pyridinediyl)bis- exhibits moderate inhibitory activity against certain kinase enzymes implicated in cancer progression. While the exact mechanism remains under investigation, molecular docking studies suggest that the diketone moiety interacts with the ATP-binding site of these kinases. Further optimization of this scaffold could potentially yield novel therapeutic agents for oncology applications.

The photophysical properties of 89985-51-3 have also been a subject of recent research. A team from MIT reported in Advanced Materials that this compound demonstrates interesting fluorescence characteristics when incorporated into polymeric matrices. The pyridine core appears to facilitate π-π stacking interactions, while the diketone groups contribute to intramolecular charge transfer, making it a candidate for organic electronic applications.

From a synthetic chemistry perspective, several groups have developed improved methodologies for the preparation of 1,3-Butanedione, 1,1'-(2,6-pyridinediyl)bis-. A 2022 paper in Organic Letters described a one-pot condensation approach that significantly increases yield while reducing byproduct formation. This advancement is particularly important as it addresses previous challenges in scaling up production of this valuable intermediate.

Looking forward, researchers anticipate that 89985-51-3 will continue to be an important building block in various chemical and biological applications. Its structural versatility and demonstrated reactivity make it a compelling subject for further investigation. Current research directions include exploring its potential in asymmetric catalysis, developing derivatives with enhanced biological activity, and investigating its use in supramolecular chemistry.